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Compound Focus: Sardomozide dihydrochloride

CAS No.: 138794-73-7

Cat. No.: S548218

Get Quote

Basic Chemical and Solubility Profile

The table below summarizes the fundamental chemical identity and key solubility data for Sardomozide

dihydrochloride.

Property Details

CAS Number 138794-73-7 [1] [2] [3]

Molecular Formula C({11})H({16})Cl({2})N({6}) [1] [4] [5]

Molecular Weight 303.19 g/mol [1] [2] [4]

Synonyms CGP 48664A [1] [2]

Solubility in DMSO ~10-60 mg/mL (warmed) [1] [2] [3]

Solubility in Water ~4-8 mg/mL (warmed) [2] [4]

Solubility in Ethanol Insoluble [2]
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Biological Activity and Mechanism

Sardomozide dihydrochloride is a potent and selective inhibitor of S-adenosylmethionine decarboxylase

(SAMDC), a key enzyme in the biosynthesis of polyamines, with an IC(_{50}) of 5 nM [1] [2] [4]. By

inhibiting SAMDC, it depletes intracellular levels of spermidine and spermine, thereby disrupting vital

cellular processes and leading to the inhibition of tumor cell proliferation [3]. It also exhibits activity as an

inhibitor of polyamine oxidase [2].

The following diagram illustrates its mechanism of action within the polyamine biosynthesis pathway:

Ornithine
Ornithine

Decarboxylase
(ODC)

Putrescine

Spermidine

S-Adenosylmethionine
(SAM)

S-Adenosylmethionine
Decarboxylase

(SAMDC)

Decarboxylated SAM

Spermine Methylthioadenosine
(MTA)

Sardomozide
Dihydrochloride

Inhibits

Click to download full resolution via product page

Preparation of Stock Solutions

For in vitro assays, stock solutions are typically prepared in DMSO or water. The table below compares

common preparation methods.
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Solvent Concentration Preparation Method & Notes

DMSO 10 - 60 mg/mL Dissolve the powder in DMSO with warming (up to 60°C) and brief
sonication to aid dissolution [1] [2]. Note: DMSO is hygroscopic; use

freshly opened solvent and store stock solutions properly [1].

Water 4 - 8 mg/mL Dissolve the powder in pure water with warming (up to 60°C) and brief

sonication [1] [2].

General Protocol for 10 mM DMSO Stock Solution

Weigh out 3.03 mg of Sardomozide dihydrochloride powder.
Transfer the powder to a 1 mL volumetric vial.

Add 1 mL of anhydrous DMSO to the vial.
Warm the mixture to 60°C and briefly sonicate until a clear solution is obtained [1].

Aliquot the stock solution to avoid repeated freeze-thaw cycles.

In Vitro Cell Culture Protocol

This protocol is adapted from published studies using Sardomozide dihydrochloride to inhibit SAMDC

activity in cultured cells [1] [4].

Objective: To reduce intracellular SAMDC activity and inhibit cancer cell proliferation.

Materials:

Sardomozide dihydrochloride stock solution (e.g., 10 mM in DMSO).

Appropriate cell culture medium and supplements.
Cancer cell line of interest (e.g., CHO, SK MEL-24, L1210 cells).

Workflow:

Prepare Treatment Media: Dilute the stock solution into the complete cell culture medium to achieve

the desired final concentration (e.g., 0.1 µM to 3 µM). Include a vehicle control containing the same
volume of DMSO without the compound.

Treat Cells: Replace the medium on your cells (typically at 50-70% confluence) with the freshly
prepared treatment or control media.
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Incubate: Maintain the cells in the treated media for the duration of the experiment. Literature reports

treatment periods of 48 to 96 hours to observe significant reduction in SAMDC activity and
polyamine depletion [1] [3] [4].

Assay: Proceed with your downstream assays, such as:
SAMDC Activity Assay: Measure remaining enzyme activity in cell lysates.

Polyamine Analysis: Quantify spermidine and spermine levels (e.g., by HPLC).
Proliferation/Viability Assays: Use MTT, XTT, or direct cell counting to assess growth

inhibition.

Expected Outcomes:

Treatment with 3 µM Sardomozide for 48 hours can reduce intracellular SAMDC activity to 10% of
control levels [1] [4].
Significant downregulation of spermidine and spermine occurs over several days of treatment [3].

Critical Experimental Considerations

Storage: Store the powder desiccated at -20°C. Aliquot and store stock solutions at -20°C or -80°C
for long-term stability. Avoid repeated freeze-thaw cycles [1] [3].

Solvent Tolerance: When adding small volumes of DMSO stock to cell cultures, ensure the final
DMSO concentration is well-tolerated by your cells (typically ≤0.1%).

Handling: This product is intended for research purposes only and is not for human consumption [1]
[4].

The following diagram outlines the key experimental steps from preparation to analysis:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.medchemexpress.com/Sardomozide_dihydrochloride.html?srsltid=AfmBOoqVt-DUOhzo-L_NKl58nlBQjIXcRG6-hvWpvdmbEhzs0-z63QJt
https://www.selleckchem.com/products/sardomozide-dihydrochloride.html
https://www.sigmaaldrich.com/US/en/product/sigma/sml3185
https://www.abmole.com/products/sardomozide-dihydrochloride.html
https://www.chemsrc.com/en/cas/138794-73-7_1198613.html
https://www.smolecule.com/products/b548218#sardomozide-dihydrochloride-solubility-and-stock-solution-preparation
https://www.smolecule.com/products/b548218#sardomozide-dihydrochloride-solubility-and-stock-solution-preparation
https://www.smolecule.com/products/b548218#sardomozide-dihydrochloride-solubility-and-stock-solution-preparation
https://www.smolecule.com/products/b548218#sardomozide-dihydrochloride-solubility-and-stock-solution-preparation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548218?utm_src=pdf-bulk
https://www.smolecule.com/products/s548218?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s548218?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

